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Compound of Interest

Compound Name: Funebral

Cat. No.: B009795 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,

and isolation of Funebral, a pyrrole lactone alkaloid. Due to the limited publicly available data

on its specific biological functions, this document also explores the known activities of its

source organism and related chemical classes to inform future research and drug development

efforts.

Chemical Structure and Properties of Funebral
Funebral is a natural product isolated from the flowers of Quararibea funebris.[1] Its chemical

structure is characterized by a pyrrole ring substituted with a formyl group, a hydroxymethyl

group, and a dimethyl-substituted γ-lactone moiety.

The systematic IUPAC name for Funebral is 1-[(3S,4R,5S)-4,5-dimethyl-2-oxooxolan-3-yl]-5-

(hydroxymethyl)pyrrole-2-carbaldehyde.[1] The molecule possesses three chiral centers in the

lactone ring, leading to a specific stereochemistry that is crucial for its three-dimensional

conformation and potential biological interactions.

Table 1: Chemical and Physical Properties of Funebral
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Property Value Source

Molecular Formula C₁₂H₁₅NO₄ PubChem[1]

Molecular Weight 237.25 g/mol PubChem[1]

CAS Number 105708-56-3 PubChem[1]

Appearance Not Reported -

Melting Point Not Reported -

Solubility Not Reported -

InChI

InChI=1S/C12H15NO4/c1-7-

8(2)17-12(16)11(7)13-9(5-

14)3-4-10(13)6-15/h3-5,7-

8,11,15H,6H2,1-

2H3/t7-,8-,11-/m0/s1

PubChem[1]

InChIKey
SBDVNGVBUIUJOY-

LAEOZQHASA-N
PubChem[1]

SMILES C[C@H]1--INVALID-LINK--C PubChem[1]

Experimental Protocols: Isolation and
Characterization
The isolation and structure elucidation of Funebral were first reported in 1986. The following

protocol is a summary based on the available literature. For complete and precise details,

consulting the original publication is recommended.

2.1. Plant Material and Extraction

Dried flowers of Quararibea funebris were used as the starting material. The ground flowers (10

g) were extracted with 95% ethanol to yield a crude extract.[2]

2.2. Fractionation and Isolation
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The crude ethanol extract was subjected to a fractionation procedure to separate compounds

based on their polarity and acidity, yielding a phenolic fraction (8 mg).[2] Funebral was then

isolated from this fraction by preparative thin-layer chromatography (prep-TLC) on silica gel.[2]

Mobile Phase: 2% Methanol in Chloroform[2]

Rf Value: 0.34[2]

Yield: 0.53 mg (0.0053% of the phenolic fraction)[2]

2.3. Structure Elucidation

The chemical structure of the isolated compound was determined using a combination of

spectroscopic techniques:

High-Resolution Mass Spectrometry (HRMS): Confirmed the molecular formula as

C₁₂H₁₅NO₄.[2]

UV Spectroscopy: Showed absorption maxima at 291.5 nm and 257 nm, indicative of a

carbonyl group conjugated with an aromatic system.[2]

Infrared (IR) Spectroscopy: Revealed the presence of two carbonyl groups (1780 cm⁻¹ for

the lactone and 1665 cm⁻¹ for the conjugated aldehyde) and a primary alcohol (3400 cm⁻¹

and 1043 cm⁻¹).[2]

Proton Nuclear Magnetic Resonance (¹H NMR) Spectroscopy: Provided detailed information

about the chemical environment of the protons, aiding in the assignment of the relative

stereochemistry of the lactone ring and the substitution pattern of the pyrrole ring.[2]

Dried Quararibea funebris flowers Extraction with 95% Ethanol Fractionation to obtain Phenolic Fraction Preparative TLC
(Silica Gel, 2% MeOH in CHCl3) Isolated Funebral Structure Elucidation

(HRMS, UV, IR, NMR)

Click to download full resolution via product page

Isolation and characterization workflow for Funebral.
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To date, there are no specific studies published on the biological activity or the mechanism of

action of isolated Funebral. However, an examination of the ethnobotanical uses of Quararibea

funebris and the known biological activities of related chemical classes can provide valuable

insights for future research directions.

3.1. Traditional Uses of Quararibea funebris

The flowers of Quararibea funebris have a history of traditional use in Mexico, primarily as a

flavoring agent in chocolate-based beverages.[2] Medicinally, the plant has been used to treat

various ailments, and there are reports suggesting potential effects on the central nervous

system.[2]

3.2. Biological Activities of the Plant Extract

Recent studies on the extracts of Quararibea funebris flowers have demonstrated antioxidant

and antimicrobial properties. These activities are attributed to the presence of a variety of

phytochemicals, including polyphenolic compounds.

3.3. Potential Activities of Pyrrole Lactone Alkaloids

Funebral belongs to the broad class of pyrrole alkaloids. Compounds in this class exhibit a

wide range of biological activities, including:

Antimicrobial and Antifungal Activity: Many pyrrole alkaloids have shown potent activity

against various bacteria and fungi.

Cytotoxicity: Some pyrrolizidine alkaloids, a subclass of pyrrole alkaloids, are known to be

cytotoxic.[1][2] This property, while indicating potential for anticancer research, also

highlights the need for thorough toxicological evaluation.

Hepatoprotective and Antioxidant Effects: Certain 2-formylpyrrole natural products have been

reported to possess hepatoprotective and antioxidant properties.[3][4][5][6]

3.4. Signaling Pathways: An Area for Future Investigation

Currently, there is no information available regarding any signaling pathways that may be

modulated by Funebral. The diverse biological activities of related pyrrole alkaloids suggest
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that potential targets could be widespread and may include pathways involved in cell

proliferation, inflammation, and microbial growth. Further research is required to elucidate the

specific molecular targets and mechanisms of action of Funebral.

Conclusion and Future Directions
Funebral is a structurally interesting pyrrole lactone alkaloid with a well-defined chemical

architecture. While its isolation and characterization have been described, its biological activity

and potential therapeutic applications remain unexplored. The traditional uses of its source

plant and the known bioactivities of related compounds suggest that Funebral could be a

promising candidate for further investigation in areas such as antimicrobial and cytotoxic

research. Future studies should focus on the total synthesis of Funebral to enable more

extensive biological screening, as well as in-depth pharmacological studies to identify its

molecular targets and elucidate its mechanism of action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [The Chemical Architecture of Funebral: A Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b009795#what-is-the-chemical-structure-of-funebral]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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